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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,2-Dimethylpentanal, including

its synthesis, physicochemical properties, and potential applications in the flavor and fragrance

industry. Detailed experimental protocols for its synthesis and sensory evaluation are provided

to guide researchers in their studies.

Introduction to 2,2-Dimethylpentanal
2,2-Dimethylpentanal (also known as 2,2-Dimethylvaleraldehyde) is a branched-chain

aliphatic aldehyde with the chemical formula C7H14O.[1][2] Branched-chain aldehydes are

recognized as significant flavor compounds in a variety of food products, often contributing

malty or chocolate-like notes.[3][4] The unique structure of 2,2-Dimethylpentanal, with two

methyl groups on the alpha-carbon, suggests potential for interesting and potent olfactory

properties, making it a target for investigation in flavor and fragrance research. This document

outlines its synthesis, sensory profile, and potential applications.

Physicochemical Properties and Safety Data
A summary of the key physical and chemical properties of 2,2-Dimethylpentanal is presented

in Table 1. This data is essential for handling, storage, and formulation development.
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Property Value Reference(s)

CAS Number 14250-88-5 [1]

Molecular Formula C7H14O [1][2]

Molecular Weight 114.19 g/mol [1]

Boiling Point 136.4°C at 760 mmHg [4]

Density 0.807 g/cm³ [4]

Flash Point 24.5°C [4]

Vapor Pressure 7.38 mmHg at 25°C [4]

Solubility Insoluble in water. [5]

GHS Hazard Statements

H225: Highly flammable liquid

and vapor. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[1]

Synthesis of 2,2-Dimethylpentanal
The synthesis of 2,2-dimethylpentanal can be achieved via the alkylation of an enolate. A

plausible and efficient method involves the reaction of isobutyraldehyde with a propyl halide in

the presence of a strong base.

Synthesis Workflow Diagram
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Synthesis Workflow for 2,2-Dimethylpentanal

Step 1: Enolate Formation Step 2: Alkylation Step 3: Work-up & Purification

Isobutyraldehyde LDA in THF
-78°C

Deprotonation Lithium Enolate 1-IodopropaneSN2 Attack 2,2-Dimethylpentanal Aqueous Work-up Distillation Pure 2,2-Dimethylpentanal

Workflow for Odor Threshold Determination

Preparation Testing (3-AFC Method) Data Analysis

Prepare Serial Dilutions
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Select & Train
Sensory Panel

Present Three Samples
(One with Odorant, Two Blanks)

Panelist Identifies
the 'Odd' Sample

Ascending Concentrations

Correct/Incorrect

Record Individual
Thresholds

Calculate Group
Best Estimate Threshold (BET)

Odor Detection Threshold
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Generalized Olfactory Signal Transduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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